Cas no 81793-18-2 (Benzamide,N-ethylidene-)

• Product Name: Benzamide,N-ethylidene-
• CAS No: 81793-18-2
• MF: C₉H₉NO
• MW: 147.173862218857
• CID: 708202
• PubChem ID: 12931469
• Update Time: 2025-04-19

Benzamide,N-ethylidene- Chemical and Physical Properties

Names and Identifiers

• Benzamide,N-ethylidene-
• Benzamide, N-ethylidene- (9CI)
• N-ethylidenebenzamide
• 81793-18-2
• DTXSID50513271
• SCHEMBL13341652
• N-[(1E)-Ethylidene]benzamide

• Inchi： 1S/C9H9NO/c1-2-10-9(11)8-6-4-3-5-7-8/h2-7H,1H3/b10-2+
• InChI Key： VMCKMEBRAAEQHG-WTDSWWLTSA-N
• SMILES： O=C(C1C=CC=CC=1)/N=C/C

Computed Properties

• Exact Mass: 147.068413911g/mol
• Monoisotopic Mass: 147.068413911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 29.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives